N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide
Overview
Description
N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide, also known as BDB-TA, is a novel chemical compound that has been synthesized for scientific research purposes. This compound is of interest to researchers due to its potential applications in the field of pharmacology and drug development.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has potential applications in the field of pharmacology and drug development. It has been shown to have anticonvulsant and neuroprotective effects in animal models, making it a promising candidate for the treatment of neurological disorders such as epilepsy and Parkinson's disease. Additionally, N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has been shown to have anti-inflammatory effects, which could be useful in the treatment of autoimmune diseases such as rheumatoid arthritis.
Mechanism of Action
The mechanism of action of N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide is not fully understood, but it is thought to involve modulation of the GABAergic system. GABA is an inhibitory neurotransmitter that plays a key role in the regulation of neuronal activity. N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has been shown to increase GABA levels in the brain, which could contribute to its anticonvulsant and neuroprotective effects.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase GABA levels in the brain, as well as reduce levels of the excitatory neurotransmitter glutamate. Additionally, N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide has been shown to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide in lab experiments is its specificity for the GABAergic system. This makes it a useful tool for studying the role of GABA in various physiological processes. However, one limitation of using N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide. One area of interest is its potential as a treatment for neurological disorders such as epilepsy and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide and its effects on the GABAergic system. Finally, future studies could investigate the potential of N-1,3-benzodioxol-5-yl-2-[5-(4-butoxy-3-ethoxyphenyl)-2H-tetrazol-2-yl]acetamide as a tool for studying the role of GABA in various physiological processes.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[5-(4-butoxy-3-ethoxyphenyl)tetrazol-2-yl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N5O5/c1-3-5-10-30-17-8-6-15(11-19(17)29-4-2)22-24-26-27(25-22)13-21(28)23-16-7-9-18-20(12-16)32-14-31-18/h6-9,11-12H,3-5,10,13-14H2,1-2H3,(H,23,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEQLIAGCQIYNFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC4=C(C=C3)OCO4)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N5O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.